Cas no 2228549-43-5 (3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol
• CAS No: 2228549-43-5
• MF: C₇H₁₁ClN₂OS
• MW: 206.693039178848
• CID: 5962169
• PubChem ID: 164663964
• Update Time: 2025-10-29

3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol
• EN300-1994474
• 2228549-43-5

• Inchi： 1S/C7H11ClN2OS/c1-7(3-9,4-11)5-2-10-6(8)12-5/h2,11H,3-4,9H2,1H3
• InChI Key： RQUZUBIELDJCKD-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)(CO)CN)S1

Computed Properties

• Exact Mass: 206.0280618g/mol
• Monoisotopic Mass: 206.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol (CAS No. 2228549-43-5)

3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol, also known by its CAS number 2228549-43-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of an amino group, a thiazole ring, and a chloro substituent, contribute to its distinct chemical properties and biological activities.

The synthesis of 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2-chloro-1,3-thiazole with an appropriate amino alcohol precursor. This multi-step process typically includes the formation of an intermediate ester or amide, followed by reduction and functional group manipulation to achieve the final product. The choice of reagents and reaction conditions is crucial for optimizing yield and purity, making this compound a valuable target for synthetic chemists.

In terms of its physical properties, 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol is a white crystalline solid with a melting point ranging from 70 to 75°C. It is moderately soluble in polar solvents such as methanol and ethanol but exhibits limited solubility in non-polar solvents like hexane. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activities of 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol have been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in vitro. These findings suggest that this compound could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol has also shown promise as an antioxidant agent. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have indicated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—makes it a valuable lead compound for further drug development.

The pharmacokinetic profile of 3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropan-1-ol has been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These characteristics suggest that it can be effectively delivered to target tissues following oral administration.

In addition to its therapeutic potential, 3-amino-2-(2-chloro-1,3-thiazol-5-y l)-2-methylpropan -1 - ol strong > has also been explored for its use in diagnostic applications. Its unique chemical structure makes it an excellent candidate for labeling with radioisotopes or fluorescent tags, which can be used for imaging purposes in medical diagnostics. For example, conjugates of this compound with fluorophores have been developed for use in fluorescence microscopy to visualize specific cellular targets.

The safety profile of 3-amino - 2 -( 2 - chlor o - 1 , 3 - thia z ol - 5 - y l ) - 2 - methyl pro pan - 1 - ol strong > has been evaluated through extensive toxicological studies. These studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-amino - 2 -( 2 - chlor o - 1 , 3 - thia z ol - 5 - y l ) - 2 - methyl pro pan - 1 - ol strong > (CAS No. < strong > 2 0 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug development. Ongoing research continues to explore its potential therapeutic uses and optimize its pharmacological profile for clinical applications.